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Compound of Interest

Compound Name: Macozinone

Cat. No.: B609851 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of Macozinone in a laboratory setting.

This document provides critical safety and logistical information for the handling of

Macozinone, a benzothiazinone derivative under investigation as a potent anti-tuberculosis

agent. Adherence to these protocols is essential to ensure the safety of all laboratory personnel

and the integrity of research activities.

Hazard Identification and Classification
Macozinone is classified with the following hazards:

Acute Toxicity, Oral: Harmful if swallowed.[1]

Irritant: May cause irritation upon contact with skin, eyes, or the respiratory tract.[1]

A thorough risk assessment should be conducted before commencing any work with

Macozinone to identify and mitigate potential hazards specific to the planned experimental

procedures.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Macozinone to minimize exposure and ensure

personal safety. All PPE should be selected based on the specific laboratory tasks being

performed and the potential for exposure.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact with

Macozinone.[2][3]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles and accidental

splashes.[2][3]

Face shield (in addition to

goggles)

Required when there is a

significant risk of splashes or

aerosol generation.[2][4]

Body Protection Laboratory coat

To protect skin and personal

clothing from contamination.[3]

[5]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder form of

Macozinone or when there is a

potential for aerosol

generation.

Safe Handling and Operational Plan
1. Engineering Controls:

Always handle Macozinone in a well-ventilated area.

A certified chemical fume hood is required when weighing or otherwise manipulating the

solid form of Macozinone to prevent the inhalation of dust particles.

2. Standard Operating Procedures:

Avoid the formation of dust and aerosols during handling.

Do not eat, drink, or smoke in areas where Macozinone is handled or stored.

Wash hands thoroughly with soap and water after handling Macozinone and before leaving

the laboratory.
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Remove contaminated clothing immediately and launder it separately before reuse.

3. Storage:

Store Macozinone in a tightly closed, labeled container.

Keep the container in a cool, dry, and well-ventilated place.

Store away from incompatible materials and foodstuffs.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing. Seek medical

attention if you feel unwell.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a poison control center or doctor

immediately for treatment advice.[6]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Avoid breathing

dust. Carefully sweep or scoop up the spilled

material and place it in a suitable, closed

container for disposal. Prevent the spill from

entering drains.

Disposal Plan
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All waste containing Macozinone must be treated as hazardous chemical waste.

Solid Waste: Collect all solid Macozinone waste, including contaminated PPE (gloves, etc.),

in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing Macozinone in a labeled, sealed, and leak-

proof container.

Disposal: Arrange for the disposal of all Macozinone waste through a licensed hazardous

waste disposal company, in accordance with all local, state, and federal regulations.

Discharge into the environment must be avoided.[6]

Visual Workflow for Safe Handling of Macozinone
The following diagram illustrates the standard workflow for safely handling Macozinone in a

laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe handling of Macozinone.

Signaling Pathway of DprE1 Inhibition by
Macozinone
Macozinone exerts its anti-tuberculosis effect by inhibiting the decaprenylphosphoryl-β-D-

ribose 2′-oxidase (DprE1), an essential enzyme in the mycobacterial cell wall synthesis

pathway.
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Caption: Macozinone inhibits DprE1, disrupting cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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